Cas no 2171839-76-0 (3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2171839-76-0
• MF: C₁₃H₂₀N₆
• MW: 260.338101387024
• CID: 6073632
• PubChem ID: 165600819
• Update Time: 2025-07-10

3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 2171839-76-0
• EN300-1592047
• 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C13H20N6/c1-8(2)16-12-11-13(15-7-14-12)19(18-17-11)9(3)10-5-4-6-10/h7-10H,4-6H2,1-3H3,(H,14,15,16)
• InChI Key： FJZQADZISUARRP-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC(C)C)N=N1)C(C)C1CCC1

Computed Properties

• Exact Mass: 260.17494466g/mol
• Monoisotopic Mass: 260.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Research Briefing on 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS: 2171839-76-0)

The compound 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS: 2171839-76-0) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique triazolopyrimidine core, has garnered significant attention due to its potential applications in targeted therapies, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a key player in next-generation drug development.

Recent research has demonstrated that 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine exhibits potent inhibitory activity against specific kinase targets, which are often dysregulated in various cancers. Structural analysis reveals that the cyclobutyl and isopropyl substituents contribute to enhanced binding affinity and selectivity, minimizing off-target effects. In vitro and in vivo studies have shown promising results, with the compound effectively suppressing tumor growth in xenograft models while maintaining a favorable safety profile. These findings underscore its potential as a lead compound for further optimization and clinical development.

In addition to its anticancer properties, recent investigations have explored the compound's role in modulating inflammatory pathways. Preliminary data suggest that it can selectively inhibit key enzymes involved in cytokine production, offering a novel approach to treating chronic inflammatory conditions. The compound's ability to cross the blood-brain barrier also opens avenues for research in neurodegenerative diseases, where inflammation plays a critical role. These multifaceted applications highlight its versatility and broad therapeutic potential.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine have been achieved through innovative catalytic methods. Recent publications describe optimized routes that improve yield and purity, addressing previous challenges in large-scale synthesis. These developments are crucial for facilitating preclinical and clinical studies, ensuring a consistent supply of high-quality material for further evaluation.

Looking ahead, ongoing research aims to refine the compound's pharmacokinetic profile and explore combination therapies to enhance its efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its transition from bench to bedside. As the body of evidence grows, 3-(1-cyclobutylethyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine is poised to make a significant impact in the treatment of complex diseases, exemplifying the power of interdisciplinary research in chemical biology and medicinal chemistry.